Cas no 13833-89-1 (D-Valine, N-formyl-3-mercapto-)

• Product Name: D-Valine, N-formyl-3-mercapto-
• CAS No: 13833-89-1
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 1252401
• PubChem ID: 506597
• Update Time: 2025-06-08

D-Valine, N-formyl-3-mercapto- Chemical and Physical Properties

Names and Identifiers

• D-Valine, N-formyl-3-mercapto-
• (2S)-2-formamido-3-methyl-3-sulfanylbutanoic acid
• (S)-2-Formamido-3-mercapto-3-methylbutanoic acid
• Formylpenicillamine
• n-formylpenicillamine
• N-formyl-d-penicillamine
• DTXSID30333454
• PIPERACILLIN MONOHYDRATE IMPURITY I [EP IMPURITY]
• Piperacillin sodium impurity I [EP]
• 6JX9PQK9DG
• UNII-6JX9PQK9DG
• Valine, N-formyl-3-mercapto-, (+)-
• PIPERACILLIN SODIUM IMPURITY I [EP IMPURITY]
• N-Formyl-3-mercapto-D-valine
• 13833-89-1

• Inchi： 1S/C6H11NO3S/c1-6(2,11)4(5(9)10)7-3-8/h3-4,11H,1-2H3,(H,7,8)(H,9,10)/t4-/m0/s1
• InChI Key： ANCLDHSEMKEXLS-BYPYZUCNSA-N
• SMILES： SC(C)(C)[C@H](C(=O)O)NC=O

Computed Properties

• Exact Mass: 177.04603
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Valine, N-formyl-3-mercapto-

D-Valine, N-formyl-3-mercapto: A Comprehensive Overview

D-Valine, N-formyl-3-mercapto, with the CAS number 13833-89-1, is a unique compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a derivative of D-valine, a naturally occurring amino acid, and is characterized by the presence of a formyl group and a thiol (-SH) group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The structure of D-Valine, N-formyl-3-mercapto consists of a central carbon atom (the alpha carbon) bonded to a formyl group (-CHO), a thiol group (-SH), and two methyl groups. This configuration not only influences its physical properties but also its reactivity in biochemical systems. Recent studies have highlighted the potential of this compound in modulating cellular processes, particularly in the context of redox signaling and protein interactions.

One of the most promising applications of D-Valine, N-formyl-3-mercapto lies in its ability to act as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the formation of peptide bonds under specific conditions, which could pave the way for novel drug delivery systems. Additionally, the thiol group present in this compound makes it an attractive candidate for thiol-based conjugation reactions, which are widely used in the development of targeted therapies.

Recent advancements in proteomics have also brought D-Valine, N-formyl-3-mercapto into focus as a potential tool for studying protein interactions. Its ability to form disulfide bonds with other thiol-containing molecules has been leveraged to create stable protein complexes, which are essential for understanding cellular mechanisms. This property has been particularly useful in the study of enzyme kinetics and receptor-ligand interactions.

In terms of therapeutic applications, D-Valine, N-formyl-3-mercapto has shown potential as an antioxidant agent due to its ability to scavenge reactive oxygen species (ROS). Oxidative stress is implicated in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. By neutralizing ROS, this compound could offer a novel approach to mitigating oxidative damage and promoting cellular health.

The versatility of D-Valine, N-formyl-3-mercapto extends to its use in diagnostic tools. Its thiol group enables it to serve as a substrate for enzymes like glutathione S-transferase (GST), which are commonly used markers for assessing liver function and detoxification pathways. This makes it a valuable component in diagnostic assays aimed at evaluating oxidative stress and enzymatic activity.

Moreover, recent studies have investigated the role of D-Valine, N-formyl-3-mercapto in modulating immune responses. Its ability to influence cytokine production and inflammatory pathways suggests potential applications in immunotherapy. By fine-tuning immune system activity, this compound could be instrumental in developing treatments for autoimmune diseases and inflammatory disorders.

In conclusion, D-Valine, N-formyl-3-mercapto, with its unique chemical structure and diverse functional groups, represents a multifaceted compound with significant implications across various scientific domains. From drug development to diagnostics and immunotherapy, its applications are vast and continually expanding with ongoing research. As scientists delve deeper into its properties and mechanisms, this compound is poised to make substantial contributions to both basic research and clinical practice.